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Aug

21

GPCR-mediated β-arrestin activation

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GPCR-mediated β-arrestin activation

G protein-coupled receptors (GPCRs), also known as seven-(pass)-transmembrane domain receptors, 7TM receptors, heptahelical receptors, serpentine receptors, and G protein-linked receptors (GPLR), form a large group of evolutionarily-related proteins that are cell surface receptors that detect molecules outside the cell and activate cellular responses. GPCRs utilize trimeric G proteins to transduce information from the extracellular environment and other cells to intracellular signals that modulate cellular responses.

Aug

03

Drug Combo Albuterol-Budesonide Reduces Risk of Asthma Attacks

agonist-of-receptors

Drug Combo Albuterol-Budesonide Reduces Risk of Asthma Attacks

Asthma is a condition in which your airways narrow and swell and may produce extra mucus. This can make breathing difficult and trigger coughing, a whistling sound (wheezing) when you breathe out and shortness of breath. For some people, asthma is a minor nuisance. For others, it can be a major problem that interferes with daily activities and may lead to a life-threatening asthma attack. Asthma is often under-diagnosed and under-treated, particularly in low- and middle-income countries.

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